Cas no 821777-04-2 (Benzenamine, N,N-bis(2-methoxyethyl)-4-nitro-3-(trifluoromethyl)-)

• Product Name: Benzenamine, N,N-bis(2-methoxyethyl)-4-nitro-3-(trifluoromethyl)-
• CAS No: 821777-04-2
• MF: C₁₃H₁₇F₃N₂O₄
• MW: 322.280294179916
• CID: 697272
• PubChem ID: 11472723
• Update Time: 2025-04-19

Benzenamine, N,N-bis(2-methoxyethyl)-4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-bis(2-methoxyethyl)-4-nitro-3-(trifluoromethyl)-
• N,N-bis(2-methoxyethyl)-4-nitro-3-(trifluoromethyl)aniline
• 821777-04-2
• DTXSID00467053
• SCHEMBL3050000
• QZEYLUFKZNXSDF-UHFFFAOYSA-N

• Inchi： 1S/C13H17F3N2O4/c1-21-7-5-17(6-8-22-2)10-3-4-12(18(19)20)11(9-10)13(14,15)16/h3-4,9H,5-8H2,1-2H3
• InChI Key： QZEYLUFKZNXSDF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)N(CCOC)CCOC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 322.11404151g/mol
• Monoisotopic Mass: 322.11404151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.5Ų